Cas no 33695-57-7 (2,3-Dihydro-1H-indene-1-carboxamide)

2,3-Dihydro-1H-indene-1-carboxamide is a bicyclic organic compound featuring a fused indane core with a carboxamide functional group at the 1-position. This structure imparts versatility in synthetic and medicinal chemistry, serving as a valuable intermediate for pharmaceuticals and agrochemicals. Its rigid indane scaffold enhances stability and binding affinity in molecular interactions, making it useful in drug discovery for targeting specific receptors or enzymes. The carboxamide group offers further derivatization potential, enabling the synthesis of analogs with tailored properties. High purity and well-defined synthetic routes ensure reproducibility in research and industrial applications. Its balanced lipophilicity and solubility profile also contribute to its utility in formulation studies.

2,3-Dihydro-1H-indene-1-carboxamide structure

33695-57-7 structure

Product Name:2,3-Dihydro-1H-indene-1-carboxamide

CAS No:33695-57-7

MF:C₁₀H₁₁NO

MW:161.200442552567

MDL:MFCD00157628

CID:307407

PubChem ID:118099

Update Time:2025-10-19

2,3-Dihydro-1H-indene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1H-Indene-1-carboxamide,2,3-dihydro-
- 1-indanecarboxamide
- 2,3-Dihydro-1H-indene-1-carboxamide
- Indan-1-carboxamide
- A875214
- AS-41726
- 1-indane carboxamide
- 2,3-Dihydro-1H-indene-1-carboximidic acid
- SCHEMBL643577
- NS00059493
- indanyl carboxamide
- AKOS006283205
- 33695-57-7
- DTXSID50955314
- EINECS 251-640-4
- DZGMFITYAJIDHR-UHFFFAOYSA-N
- MFCD00157628
- Z1127744301
- CHEMBL4545516
- EN300-307527
- DB-312206
- MDL： MFCD00157628
- Inchi： 1S/C10H11NO/c11-10(12)9-6-5-7-3-1-2-4-8(7)9/h1-4,9H,5-6H2,(H2,11,12)
- InChI Key： DZGMFITYAJIDHR-UHFFFAOYSA-N
- SMILES： O=C(C1C2C=CC=CC=2CC1)N

Computed Properties

Exact Mass: 161.08413
Monoisotopic Mass: 161.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Density: 1.177
Boiling Point: 366.2°Cat760mmHg
Flash Point: 175.3°C
Refractive Index: 1.595
PSA: 43.09

2,3-Dihydro-1H-indene-1-carboxamide Pricemore >>

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